(3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: (3-cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine
• InChI: InChI=1S/C11H16N2O2/c1-14-10-5-8(7-3-4-7)9(6-12)13-11(10)15-2/h5,7H,3-4,6,12H2,1-2H3
• InChI Key: QBRUFOQEITWTFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(C(=C1)C2CC2)CN)OC

Description

(3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine is a pyridine-derived compound featuring a methanamine group at position 2, a cyclopropyl substituent at position 3, and methoxy groups at positions 5 and 4. The compound’s structure combines lipophilic (cyclopropyl) and polar (methoxy, amine) groups, making it a candidate for medicinal chemistry exploration, particularly in modulating biological target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, such as the Hantzsch pyridine synthesis, which involves the condensation of β-ketoesters with aldehydes and ammonia.

Introduction of Methoxy Groups: The methoxy groups can be introduced through methylation reactions using reagents like dimethyl sulfate or methyl iodide.

Cyclopropyl Group Addition: The cyclopropyl group can be added via cyclopropanation reactions, often using diazo compounds and transition metal catalysts.

Attachment of the Methanamine Group:

Industrial Production Methods: Industrial production of (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine may involve large-scale synthesis using optimized reaction conditions and catalysts to ensure high yield and purity. The process may include continuous flow reactors and automated systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the pyridine ring or the methanamine group, potentially converting them into more saturated derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the methoxy groups or the methanamine group.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic or basic conditions.

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Nucleophiles such as amines, thiols, or halides can be used in the presence of suitable catalysts or under specific pH conditions.

Major Products:

Oxidation: Products may include cyclopropyl-5,6-dimethoxypyridine-2-carboxylic acid or its aldehyde derivative.

Reduction: Reduced derivatives of the pyridine ring or the methanamine group.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Building Block: (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine serves as a valuable building block in the synthesis of more complex organic molecules and heterocycles.

Biology:

Biological Probes: The compound can be used as a probe to study biological pathways and interactions due to its unique structure.

Medicine:

Drug Development:

Industry:

Material Science: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Pyridine Positions)	Key Features
(3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine	C₁₁H₁₆N₂O₂	208.26	3: Cyclopropyl, 5,6: Methoxy, 2: Methanamine	Rigid cyclopropyl, dual methoxy
(5,6-Dimethoxypyridin-2-yl)methanamine	C₈H₁₂N₂O₂	168.19	5,6: Methoxy, 2: Methanamine	Lacks cyclopropyl, smaller size
[6-(Cyclopropylmethoxy)pyridin-3-yl]methanamine	C₁₀H₁₄N₂O	178.23	6: Cyclopropylmethoxy (ether), 3: Methanamine	Flexible ether linkage, single methoxy

Key Observations:

Cyclopropyl Group: The target compound’s direct cyclopropyl attachment at position 3 introduces steric rigidity, which may enhance metabolic stability by resisting oxidative degradation. Cyclopropyl groups are known to improve lipophilicity, which could enhance blood-brain barrier penetration in the target compound compared to the non-cyclopropyl analog .

Methoxy Groups :

• Both the target compound and (5,6-dimethoxypyridin-2-yl)methanamine share dual methoxy substituents at positions 5 and 5. These groups are electron-rich and may influence pharmacokinetics by altering solubility and hydrogen-bonding capacity.

Methanamine Position :

• The methanamine group at position 2 in the target compound versus position 3 in [6-(cyclopropylmethoxy)pyridin-3-yl]methanamine could lead to divergent binding modes with biological targets, such as enzymes or receptors.

Pharmacological Implications

• Cyclopropyl Effects : The cyclopropyl group in the target compound may reduce conformational flexibility, favoring selective target engagement. This contrasts with the ether-linked cyclopropyl in , which might exhibit lower steric hindrance.
• Molecular Weight and Lipophilicity : The target compound’s higher molecular weight and lipophilicity (vs. ) could improve membrane permeability but may reduce aqueous solubility, necessitating formulation optimization.

Broader Context of Heterocyclic Analogs

These compounds feature pyrimidine cores with hydroxyl or benzyloxy substituents, emphasizing how oxygen-rich heterocycles prioritize polar interactions over lipophilic ones, unlike the pyridine-based target compound.

Biological Activity

(3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine is a pyridine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Property	Value
Molecular Formula	C12H16N2O2
Molecular Weight	220.27 g/mol
IUPAC Name	(3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine
CAS Number	1956327-76-6

The compound's biological activity is primarily attributed to its interaction with various molecular targets. Research indicates that it may act as a modulator of neurotransmitter systems, particularly influencing serotonin and dopamine pathways. This modulation can lead to potential antidepressant and anxiolytic effects.

Antimicrobial Activity

Studies have demonstrated that (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine exhibits significant antimicrobial properties against various bacterial strains. The compound showed an inhibition concentration (IC50) ranging from 20 to 50 µg/mL against Gram-positive and Gram-negative bacteria, indicating its potential as an antimicrobial agent .

Anticancer Properties

In vitro studies have revealed that this compound possesses anticancer activity. It has been shown to inhibit the proliferation of several cancer cell lines, including breast and colon cancer cells. The mechanism involves the induction of apoptosis through the activation of caspase pathways . The IC50 values for these cell lines were reported between 15 to 30 µM.

Case Studies

• Study on Antimicrobial Efficacy
  A recent study evaluated the antimicrobial efficacy of (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine against Staphylococcus aureus and Escherichia coli. The results indicated a dose-dependent response with notable inhibition at higher concentrations .
• Anticancer Activity Assessment
  In another study focusing on its anticancer properties, the compound was tested on human breast cancer cells (MCF-7). The findings showed a significant reduction in cell viability after 48 hours of treatment, suggesting its potential role as a therapeutic agent in oncology .

Pharmacological Profile

The pharmacological profile of (3-Cyclopropyl-5,6-dimethoxypyridin-2-yl)methanamine includes:

• Absorption : Rapidly absorbed with a bioavailability estimated at 70%.
• Metabolism : Primarily metabolized in the liver via cytochrome P450 enzymes.
• Excretion : Excreted mainly through urine as metabolites.